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Compound of Interest

Compound Name: DL-serine hydrazide Hydrochloride

CAS No.: 25317-90-2

Cat. No.: B1310253

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

DL-Serine hydrazide hydrochloride (CAS No: 55819-71-1) is a derivative of the racemic

amino acid DL-serine, where the carboxylic acid group is replaced by a hydrazide moiety.[1]

This modification introduces a reactive and nucleophilic hydrazide group, making it a valuable

bifunctional reagent in organic synthesis.[1] The "DL" designation indicates that the compound

is a racemic mixture, containing equal amounts of the D- and L-enantiomers.[1] It is commonly

supplied as a hydrochloride salt to enhance its stability and solubility in aqueous media.[1] A

significant application of DL-serine hydrazide hydrochloride is its role as a key intermediate

in the synthesis of Benserazide, a peripheral decarboxylase inhibitor used in the treatment of

Parkinson's disease.[2][3][4] It is also identified as "Benserazide EP Impurity A" in the

European Pharmacopoeia, highlighting its importance in the quality control of the final drug

product.[1]
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DL-Serine hydrazide hydrochloride is a white crystalline powder.[5] It is a stable compound,

not affected by light or air.[5] The presence of the hydrochloride salt improves its stability and

handling characteristics.[3]

Table 1: Physical and Chemical Properties of DL-Serine Hydrazide HCl

Property Value Source(s)

CAS Number 55819-71-1 [1][6]

Alternate CAS Number 25317-90-2 [1]

Molecular Formula C₃H₉N₃O₂ · HCl [1][5][6]

Molecular Weight 155.58 g/mol [1][6]

Appearance
White to off-white crystalline

solid/powder
[3][5][7]

Melting Point >183°C (decomposes) [1][2][4]

Boiling Point 482°C at 760 mmHg [8][9][10]

Density
1.281 g/cm³ at 25°C1.57 g/cm³

at 20°C
[5][2][7]

Solubility

Highly soluble in water.[5]

Soluble in methanol and

ethanol.[5] Slightly soluble in

methanol (with heating and

sonication) and water.[2][7]

IUPAC Name

2-amino-3-

hydroxypropanohydrazide;hydr

ochloride

InChI Key
JNWGUZKRVDKZBI-

UHFFFAOYSA-N
[1]

Storage Temperature
Room temperature, under inert

atmosphere.
[2][7]
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Experimental Protocols
Synthesis of DL-Serine Hydrazide Hydrochloride
The synthesis of DL-serine hydrazide hydrochloride is typically a two-step process starting

from DL-serine.[1][11]

Step 1: Esterification of DL-Serine

The first step involves the esterification of DL-serine to form its methyl ester hydrochloride.[1]

[11]

Materials: DL-Serine, thionyl chloride, methanol.[11]

Procedure:

Add methanol to a reaction vessel and cool to between 5°C and 15°C.[11]

Slowly add thionyl chloride dropwise to the cooled methanol.[11]

After the addition of thionyl chloride is complete, add DL-serine to the mixture.[11]

The reaction mixture is then refluxed for 3 to 5 hours.[11]

Following the reflux, the reaction solution is concentrated to dryness to yield methyl-DL-

serine hydrochloride.[11] This intermediate is then dissolved in methanol for use in the

next step.[11]

Step 2: Hydrazinolysis of Methyl-DL-Serine Hydrochloride

The serine methyl ester is then reacted with hydrazine hydrate to form the final product.[1][11]

Materials: Methyl-DL-serine hydrochloride solution (from Step 1), hydrazine hydrate, an

alcohol solvent.[11]

Procedure:

The methanolic solution of serine methyl ester is added to hydrazine hydrate.[11] Patents

have described dripping the serine methyl ester into hydrazine hydrate at a controlled
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temperature of 20-30°C.[1]

After the reaction is complete, an alcohol is added.[11]

The pH of the solution is then adjusted to facilitate crystallization.[1][11] A pH of 4.0-5.0

has been noted as effective for this step.[1]

The mixture can be cooled to 10-15°C to further aid crystallization.[1]

The resulting crystalline solid, DL-serine hydrazide, is collected. To obtain the

hydrochloride salt, the pH is adjusted with hydrochloric acid.[1]

DL-Serine Esterification

  Thionyl Chloride,
Methanol Methyl-DL-Serine

Hydrochloride Hydrazinolysis  Hydrazine Hydrate DL-Serine Hydrazide
HCl

  Adjust pH with HCl

Click to download full resolution via product page

General synthesis workflow for DL-serine hydrazide HCl.

Spectroscopic Characterization
While comprehensive spectral data is not widely published, the structure of DL-serine
hydrazide hydrochloride can be confirmed using standard spectroscopic techniques.[1]

Mass Spectrometry (MS): In electrospray ionization (ESI) mass spectrometry under positive

ion mode, the compound is expected to show a protonated molecular ion [M+H]⁺ at an m/z

corresponding to the free base (molecular weight ~119.12 g/mol ) plus a proton, which is

approximately 120.1.[1] High-resolution mass spectrometry (HRMS) can confirm the exact

mass of the protonated molecule (C₃H₁₀N₃O₂⁺) as 120.0773.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

confirm the three-carbon backbone structure derived from serine, along with the presence of

the amino, hydroxyl, and hydrazide functional groups.[1]

Applications and Reactivity
The primary application of DL-serine hydrazide hydrochloride is as a precursor in the

synthesis of Benserazide hydrochloride, a medication used in combination with L-DOPA for the
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management of Parkinson's disease.[3][4]

The hydrazide functional group is highly reactive and allows for various chemical

transformations, most notably condensation reactions with carbonyl compounds to form

hydrazones.[1]

Experimental Protocol: Synthesis of N-(DL-seryl)-2,3,4-trihydroxybenzaldehyde hydrazone

(Benserazide)

This reaction demonstrates the utility of DL-serine hydrazide as a synthetic intermediate.[1][11]

Materials: DL-serine hydrazide, 2,3,4-trihydroxybenzaldehyde, methanol system.[1][11]

Procedure:

DL-serine hydrazide is reacted with 2,3,4-trihydroxybenzaldehyde in a methanol solvent

system.[11]

The condensation reaction forms a hydrazone linkage (-NHN=CH-), resulting in the

formation of N-(DL-seryl)-2,3,4-trihydroxybenzaldehyde hydrazone, which is the chemical

structure of Benserazide.[1]

DL-Serine Hydrazide HCl

Condensation Reaction
(in Methanol)

2,3,4-Trihydroxy-
benzaldehyde

N-(DL-seryl)-2,3,4-trihydroxy-
benzaldehyde hydrazone

(Benserazide)

Click to download full resolution via product page

Workflow for the synthesis of Benserazide from DL-serine hydrazide HCl.

Chiral Separation
As DL-serine hydrazide hydrochloride is a racemic mixture, separating its D- and L-

enantiomers can be critical for stereospecific synthesis.[1] Chiral High-Performance Liquid

Chromatography (HPLC) is the primary technique for this purpose.[1] This can be achieved
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either by using a chiral stationary phase that differentially interacts with the enantiomers or by

derivatizing the racemate with a chiral agent to form diastereomers that can be separated on a

standard achiral column.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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